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Cat. No.: B1595615 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the fundamental molecular properties of

9,10-Dinitroanthracene, a nitrated polycyclic aromatic hydrocarbon. The focus of this

document is to delineate its chemical formula and molecular weight, presenting the core data in

a clear and accessible format for scientific and research applications.

Core Molecular Data
9,10-Dinitroanthracene is a derivative of anthracene where nitro groups are substituted at the

9 and 10 positions. This substitution significantly influences its chemical and physical

properties.

The empirical and molecular formula for 9,10-Dinitroanthracene is C₁₄H₈N₂O₄.[1][2][3][4] This

formula indicates that each molecule is composed of 14 carbon atoms, 8 hydrogen atoms, 2

nitrogen atoms, and 4 oxygen atoms.

The molecular weight of 9,10-Dinitroanthracene is approximately 268.22 g/mol .[1][2][3][4]

This value is a critical parameter in quantitative analysis, reaction stoichiometry, and material

characterization.

Quantitative Molecular Data Summary
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The following table summarizes the key quantitative data for 9,10-Dinitroanthracene.

Parameter Value Reference

Molecular Formula C₁₄H₈N₂O₄ [1][2][3][4]

Molecular Weight 268.22 g/mol [1][2][3]

Monoisotopic Mass 268.04840674 Da [1][2]

CAS Number 33685-60-8 [1][2][3]

Molecular Structure and Composition
The arrangement of atoms and the presence of nitro functional groups are central to the

reactivity and potential applications of 9,10-Dinitroanthracene. The following diagrams

illustrate the molecular structure and the contribution of each element to the overall molecular

weight.

Caption: Molecular structure of 9,10-Dinitroanthracene.

Elemental Composition

Molecular Formula

Molecular Weight

14 x Carbon (C)
14 x 12.011 amu

C14H8N2O4

8 x Hydrogen (H)
8 x 1.008 amu

2 x Nitrogen (N)
2 x 14.007 amu

4 x Oxygen (O)
4 x 15.999 amu

268.22 g/mol

Sum of Atomic Weights
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Caption: Derivation of the molecular weight from elemental composition.

Experimental Protocols
While this guide focuses on the core molecular properties, a general synthetic protocol is

provided for context.

Synthesis of 9,10-Dinitroanthracene:

A common method involves the nitration of anthracene. A general procedure is as follows:

An oven-dried resealable screw-cap standard reaction tube containing a magnetic stir bar is

charged with potassium persulfate (1.75 mmol, 472.5 mg) and bismuth nitrate (1.0 mmol,

486 mg).

Anthracene (0.5 mmol) is then introduced into this mixture.

Acetonitrile (3 mL) is added to the tube.

The tube is placed in a preheated oil bath at 130 °C, and the reaction mixture is stirred

vigorously for 24 hours in an air atmosphere.

After cooling to room temperature, the reaction mixture is diluted with 2 mL of ethyl acetate

and filtered through celite, eluting with an additional 10 mL of ethyl acetate.

The filtrate is concentrated, and the resulting residue is purified by column chromatography

to yield 9,10-Dinitroanthracene.[4]

Disclaimer: This is a generalized protocol and should be adapted and optimized based on

specific laboratory conditions and safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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